Ipidacrine hydrochloride

• CAS No.: 90043-86-0
• Product Name: Ipidacrine hydrochloride
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: 2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]quinolin-9-amine;hydrochloride
• Standard InChI: InChI=1S/C12H16N2.ClH/c13-12-8-4-1-2-6-10(8)14-11-7-3-5-9(11)12;/h1-7H2,(H2,13,14);1H
• Standard InChIKey: FERZJAONQGPFCU-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C3CCCC3=N2)N.Cl
• Canonical SMILES: C1CCC2=C(C1)C(=C3CCCC3=N2)N.Cl
• Appearance: Solid powder
• Description: Ipidacrine hydrochloride is the HCl salt of Ipidacrine --- a reversible acetylcholinesterase inhibitor used in memory disorders. Ipidacrine directly stimulates impulse transmission in the central nervous system and neuromuscular synapses by blocking membrane potassium channels. Ipidacrine enhances not only choline, but also adrenaline, serotonin, histamine, and oxytocin effects on smooth muscle.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Amiridin HCl, Amiridin hydrochloride, Amiridine hydrochloride, Amiridine HCl, Ipidacrine hydrochloride, Ipidacrine HCl
• Reference: 1: Chernus VP, Vanchakova NP, Sivkova SK, Sivkov AS, Gorenkov RV. Ipidacrine in combination therapy regimens of functional constipation. Ter Arkh. 2018 Dec 30;90(12):48-55. doi: 10.26442/00403660.2018.12.000008. PubMed PMID: 30701833.; 2: Ogura H, Kosasa T, Kuriya Y, Yamanishi Y. Comparison of inhibitory activities of donepezil and other cholinesterase inhibitors on acetylcholinesterase and butyrylcholinesterase in vitro. Methods Find Exp Clin Pharmacol. 2000 Oct;22(8):609-13. PubMed PMID: 11256231.; 3: Onodera K, Kojima J, Wachi M. Ipidacrine (NIK-247), a novel antidementia, rapidly enters the brain and improves scopolamine-induced amnesia in rats during the Morris water maze task. Nihon Shinkei Seishin Yakurigaku Zasshi. 1998 Apr;18(2):33-7. PubMed PMID: 9656230.
• PubChem Compound: 6437859
• Last Modified: Nov 11 2021